4-Chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one

• Molecular Formula: C10H9Cl2FO
• Molecular Weight: 235.08 g/mol
• IUPAC Name: 4-chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one
• InChI: InChI=1S/C10H9Cl2FO/c11-6-5-9(13)10(14)7-1-3-8(12)4-2-7/h1-4,9H,5-6H2
• InChI Key: RYKLOXVZMDOFEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C(CCCl)F)Cl

Description

4-Chloro-1-(4-chlorophenyl)-2-fluorobutan-1-one is a useful research compound. Its molecular formula is C10H9Cl2FO and its molecular weight is 235.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 68 g of 4-chlorophenyl 1-bromo-3chloropropyl ketone, 27.5 g of dry potassium fluoride, 11 g of 18-crown-6 and 200 ml of dry benzene is heated under reflux for 8 hours. Thereafter, 200 ml of water are added, and the organic phase is separated off, washed several times with water, dried over sodium sulphate and evaporated down in vacuo. The residue is stirred with light benzine, with the addition of a small amount of toluene. After the resulting solid has been filtered off under suction and drying has been carried out, 28.5 g (53% of theory) of 4-chlorophenyl 1-fluoro-3-chloropropyl ketone of melting point 53° C. are obtained. ##STR217##